Cas no 2176201-57-1 (N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide)

• Product Name: N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide
• CAS No: 2176201-57-1
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 5337631
• Update Time: 2025-06-08

N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide
• N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide

• Inchi： 1S/C19H19N5O2S/c1-12(24-18(25)7-6-15(23-24)17-3-2-8-27-17)19(26)20-10-14-9-16(13-4-5-13)22-11-21-14/h2-3,6-9,11-13H,4-5,10H2,1H3,(H,20,26)
• InChI Key： HEIJVOCZEFSKLO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(C(C)C(NCC2=CC(C3CC3)=NC=N2)=O)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 648
• XLogP3: 1.6
• Topological Polar Surface Area: 116

Additional information on N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide

Introduction to N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide and Its Significance in Modern Chemical Biology

N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide (CAS No. 2176201-57-1) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This molecule, characterized by its intricate heterocyclic framework, represents a promising candidate for further exploration in drug discovery and medicinal chemistry.

The compound's structure incorporates several key pharmacophoric elements that are highly relevant to contemporary research in pharmaceutical sciences. The presence of a cyclopropyl group and a pyrimidine core suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. Additionally, the incorporation of a thiophene moiety enhances its structural diversity, offering a scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in treating a wide range of diseases. The dihydropyridazine moiety in this compound is particularly noteworthy, as it has been shown to exhibit significant biological activity in various preclinical studies. This functional group is known for its ability to interact with biological targets in a manner that can lead to therapeutic effects, making it a valuable component in the design of new drugs.

The synthesis and characterization of N-(6-cyclopropylpyrimidin-4-yl)methyl-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylpropanamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure the high purity and yield of the compound, which is essential for subsequent biological evaluation. Techniques such as multi-step organic synthesis, chromatographic purification, and spectroscopic analysis have been utilized to obtain the desired product with minimal impurities.

The biological activity of this compound has been preliminarily assessed through various in vitro assays. These studies have revealed promising results, indicating that it may possess properties suitable for further development into a therapeutic agent. Specifically, the compound has shown potential in inhibiting certain enzymes that are implicated in inflammatory responses and metabolic disorders. This aligns with current trends in drug discovery, where targeting such enzymes has become a major focus due to their critical roles in disease pathogenesis.

6-cyclopropylpyrimidin-4-yl)methyl-2-6oxo-3(bthiophen-2(byl)-1,b6-dihydropyridazin-1(bylpropanamide-57-1). These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Such information is crucial for optimizing dosing regimens and predicting potential side effects. Advanced computational models have been employed to simulate these processes, providing valuable insights into the compound's behavior within biological systems. 6-cyclopropylpyrimidin-4(byl)methyl-2,b6oxo,b3(bthiophen-2(byl)-1,b6-dihydropyridazin-1(bylpropanamide (CAS No. 2176201-57-1) and biological targets. These simulations help in identifying key binding sites and optimizing the structure for improved efficacy and reduced toxicity. 6-cyclopropylpyrimidin-4(byl)methyl-2,b6[b]oxo,b3[b]thiophen[b]-2[b]yl,b1,b6-dihydropyridazin[b]-1[b]ylpropanamide (CAS No. 2176201[b]-57[b]-1) represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one hold great promise for addressing some of the most challenging medical conditions facing humanity today.